Cas no 1249565-53-4 (5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline)

• Product Name: 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline
• CAS No: 1249565-53-4
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• MDL: MFCD16851542
• CID: 5606116
• PubChem ID: 62695307
• Update Time: 2025-10-28

5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)-2-fluoroaniline
• 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline
• EN300-942067
• 1249565-53-4
• CS-0283836
• Benzenamine, 5-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoro-

• MDL： MFCD16851542
• Inchi： 1S/C10H11FN4/c1-6-13-10(15(2)14-6)7-3-4-8(11)9(12)5-7/h3-5H,12H2,1-2H3
• InChI Key： KCCSGLIZOIOULG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1=NC(C)=NN1C

Computed Properties

• Exact Mass: 206.09677453g/mol
• Monoisotopic Mass: 206.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 407.0±55.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline

Comprehensive Overview of 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline (CAS No. 1249565-53-4): Properties, Applications, and Research Insights

The compound 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline (CAS No. 1249565-53-4) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic amine derivative features a 1,2,4-triazole core linked to a fluoroaniline moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Optimizing the synthesis of 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline often involves multi-step reactions, including cyclization and fluorination processes. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods to improve yield and reduce environmental impact. These developments align with the growing demand for sustainable chemical production in the pharmaceutical industry.

In the context of drug design, the fluoroaniline group in this compound is particularly noteworthy. Fluorine substitution is a common strategy to enhance bioavailability and metabolic stability of drug candidates, a topic frequently discussed in medicinal chemistry forums. The 1,2,4-triazole ring, on the other hand, is known for its hydrogen-bonding capabilities, which can improve target binding affinity. This dual functionality makes CAS No. 1249565-53-4 a promising scaffold for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline has potential applications in agrochemical research. Its structural motifs resemble those found in modern herbicides and fungicides, sparking interest in its use as a building block for crop protection agents. With the global push toward precision agriculture, researchers are evaluating its efficacy against resistant plant pathogens—a hot topic in agricultural biotechnology.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are critical for verifying the identity of CAS No. 1249565-53-4, especially given the rise of high-throughput screening in drug discovery. Many users also search for storage conditions and handling guidelines, as proper stabilization of the amino and triazole groups is essential for long-term usability.

The computational chemistry community has shown growing interest in modeling the electronic properties of this compound. Density functional theory (DFT) calculations can predict its reactivity and intermolecular interactions, which are valuable for virtual screening pipelines. Such studies often intersect with discussions about AI-driven molecular design, a trending topic in cheminformatics.

As regulatory agencies emphasize safety-by-design principles, toxicological profiling of 5-(dimethyl-1H-1,2,4-triazol-5-yl)-2-fluoroaniline has become a priority. Preliminary in vitro assays suggest moderate metabolic stability, but further ADME studies are needed to assess its suitability as a lead compound. These findings are relevant to researchers querying preclinical development strategies for similar small molecules.

In material science, the compound’s aromatic system and electron-rich triazole ring make it a candidate for organic semiconductors or coordination polymers. Its potential in photovoltaic materials is another area of exploration, coinciding with the surge in renewable energy research. This multidisciplinary applicability underscores why CAS No. 1249565-53-4 remains a subject of active investigation across scientific domains.